
CP-640186 Hydrochloride: Application Notes and
Protocols for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-640186 hydrochloride is a potent, cell-permeable, and orally active allosteric inhibitor of

both isoforms of acetyl-CoA carboxylase (ACC), ACC1 and ACC2.[1][2] ACC is a critical

enzyme in the regulation of fatty acid metabolism, catalyzing the formation of malonyl-CoA. By

inhibiting ACC, CP-640186 effectively blocks de novo lipogenesis (fatty acid synthesis) and

stimulates fatty acid oxidation. This dual action makes it a valuable research tool for

investigating metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver

disease (NAFLD), as well as other conditions where fatty acid metabolism is dysregulated,

including certain cancers and viral infections.[3][4]

This document provides detailed application notes and experimental protocols for the use of

CP-640186 hydrochloride in various research contexts.

Mechanism of Action
CP-640186 binds to the carboxyltransferase (CT) domain of ACC, at the dimer interface,

preventing the enzyme from catalyzing the carboxylation of acetyl-CoA to malonyl-CoA.[1][5]

This inhibition is reversible and non-competitive with respect to acetyl-CoA, ATP, citrate, and

bicarbonate.[1][6] The reduction in malonyl-CoA levels has two major downstream effects:
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Inhibition of Fatty Acid Synthesis: Malonyl-CoA is the primary building block for the synthesis

of new fatty acids. By decreasing its availability, CP-640186 potently inhibits de novo

lipogenesis.

Stimulation of Fatty Acid Oxidation: Malonyl-CoA is a potent inhibitor of carnitine

palmitoyltransferase 1 (CPT1), the enzyme that transports long-chain fatty acids into the

mitochondria for oxidation. By reducing malonyl-CoA levels, CP-640186 relieves the

inhibition of CPT1, leading to an increase in fatty acid oxidation.
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CP-640186 Mechanism of Action
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In Vivo DIO Mouse Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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